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Compound of Interest

Compound Name: Allyl butyrate

Cat. No.: B1265518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of allyl butyrate, a

valuable ester with applications in the flavor, fragrance, and pharmaceutical industries. The

document details the prevalent methods of synthesis, focusing on acid-catalyzed Fischer

esterification and emerging enzymatic routes. It offers detailed experimental protocols,

comparative data on reaction parameters, and visualizations of the reaction pathways and

workflows to aid researchers in the successful synthesis and purification of this compound.

Introduction
Allyl butyrate (prop-2-en-1-yl butanoate) is an organic ester known for its fruity aroma,

reminiscent of pineapple. This characteristic makes it a common ingredient in the food and

cosmetic industries. Beyond its use as a fragrance and flavoring agent, the allyl moiety

provides a reactive handle for further chemical transformations, making it a useful building

block in organic synthesis, including the development of novel pharmaceutical intermediates.

The most common and industrially significant method for synthesizing allyl butyrate is the

Fischer-Speier esterification of butyric acid with allyl alcohol.[1] This method involves the use of

an acid catalyst to accelerate the reaction towards the formation of the ester and water.[1][2] To

overcome the equilibrium limitations of this reversible reaction, an excess of one reactant is

often used, or water is removed as it is formed.[1][2]
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In recent years, biocatalysis has emerged as a greener alternative to traditional chemical

synthesis.[1] Enzymatic esterification, typically employing immobilized lipases, offers several

advantages, including milder reaction conditions, higher selectivity, and a reduction in by-

products.[1][3]

This guide will explore both the classical acid-catalyzed and modern enzymatic approaches to

allyl butyrate synthesis, providing detailed protocols and comparative data to inform

methodology selection and optimization.

Reaction Pathway: Fischer-Speier Esterification
The acid-catalyzed esterification of butyric acid with allyl alcohol proceeds through a

nucleophilic acyl substitution mechanism. The acid catalyst protonates the carbonyl oxygen of

the butyric acid, increasing its electrophilicity. The nucleophilic oxygen of the allyl alcohol then

attacks the carbonyl carbon, leading to a tetrahedral intermediate. Subsequent proton transfer

and elimination of a water molecule, followed by deprotonation, yields the allyl butyrate ester

and regenerates the acid catalyst.[1][2]
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Reactants

ProductsButyric Acid
(CH₃CH₂CH₂COOH)

Allyl Alcohol
(CH₂=CHCH₂OH)

Allyl Butyrate
(CH₃CH₂CH₂COOCH₂CH=CH₂)

Water
(H₂O)

+ H⁺
(Catalyst)

 reversible 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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